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Compound of Interest

Compound Name: prosystemin

Cat. No.: B1175159

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the bioactivity of prosystemin and its
processed peptide, systemin, key signaling molecules in plant defense. The information
presented is curated from experimental data to assist researchers in understanding their
distinct and overlapping roles, and to provide detailed methodologies for reproducing key
experiments.

Executive Summary

Systemin, an 18-amino acid polypeptide, is a potent elicitor of plant defense responses,
primarily against herbivorous insects. It is derived from a larger 200-amino acid precursor
protein, prosystemin. While initially considered biologically inactive, recent evidence reveals
that full-length prosystemin, and even fragments of it, possess intrinsic bioactivity, capable of
inducing defense gene expression and offering protection against pests and pathogens. This
guide dissects the comparative performance of these two molecules, presenting quantitative
data, detailed experimental protocols, and signaling pathway diagrams to illuminate their roles
in plant immunity.

Data Presentation: Comparative Bioactivity

The following tables summarize the quantitative data on the bioactivity of prosystemin and
systemin from various experimental studies.
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Experimental Protocols

Detailed methodologies for key bioassays are provided below to facilitate the replication of
these experiments.
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Spodoptera littoralis (Moth Larvae) Feeding Assay

This protocol is a synthesized methodology based on established research practices for
evaluating the impact of prosystemin and systemin on insect herbivory.

Objective: To assess the anti-herbivore activity of prosystemin and systemin by measuring the
growth and survival rate of Spodoptera littoralis larvae fed on treated tomato leaves.

Materials:
e Tomato plants (Solanum lycopersicum), 4-5 weeks old
e Spodoptera littoralis larvae (second or third instar)

e Prosystemin and systemin solutions at desired concentrations (e.g., 100 pM for
prosystemin, 100 fM for systemin)

» Control solution (e.g., sterile water or buffer used for dissolving the peptides)
o Petri dishes or multi-well plates

« Filter paper

¢ Fine brush for handling larvae

o Analytical balance for weighing larvae

o Growth chamber with controlled temperature, humidity, and photoperiod (e.g., 25°C, 60-70%
RH, 16:8 h light:dark cycle)

Procedure:
e Plant Treatment:
o Excise healthy, similar-sized leaves from the tomato plants.

o Apply the prosystemin, systemin, or control solutions evenly onto the surface of the
leaves. Ensure complete coverage.
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o Allow the leaves to air dry in a sterile environment.

e Assay Setup:
o Place a moistened filter paper at the bottom of each Petri dish or well to maintain humidity.
o Place one treated leaf disc in each container.
o Carefully transfer a single S. littoralis larva into each container using a fine brush.

¢ |ncubation and Data Collection:

[e]

Place the containers in a growth chamber under controlled conditions.

o

Monitor the larvae daily.

[¢]

Record larval weight at predetermined time points (e.g., every 2-3 days).

[¢]

Record larval mortality daily.

[e]

Continue the experiment until a significant difference is observed or until the larvae
pupate.

» Data Analysis:

o Calculate the average larval weight and standard deviation for each treatment group at
each time point.

o Calculate the percentage of larval survival for each treatment group.

o Use appropriate statistical tests (e.g., ANOVA, t-test) to determine the significance of the
differences between the treatment and control groups.

Botrytis cinerea (Gray Mold) Infection Assay

This protocol is adapted from established methods for assessing fungal pathogenicity on
tomato leaves.[7][8][9][10]
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Objective: To evaluate the antifungal activity of prosystemin and systemin against Botrytis
cinerea on tomato leaves.

Materials:

e Tomato plants (Solanum lycopersicum), 4-5 weeks old

» Botrytis cinerea spore suspension (e.g., 1 x 10"5 spores/mL in a suitable buffer)
e Prosystemin and systemin solutions at desired concentrations

» Control solution

o Sterile detached leaves or whole plants

o Petri dishes or humidity chambers

e Micropipette

» Calipers or a ruler for measuring lesion size

e Growth chamber with high humidity (e.g., >90% RH) and controlled temperature (e.g., 20-
22°C)

Procedure:
e Plant Treatment:

o Treat detached tomato leaves or whole plants with prosystemin, systemin, or control
solutions. Application can be done by spraying or by applying a small droplet to the
intended inoculation site.

o Allow the treatment to be absorbed for a specific period (e.g., 6-24 hours) before
inoculation.

¢ |noculation:
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o On each treated leaf, place a small droplet (e.g., 5-10 uL) of the B. cinerea spore
suspension.

o For detached leaf assays, place the leaves in Petri dishes containing a moist filter paper to
maintain humidity.[8]

o For whole plant assays, cover the plants with a transparent dome or place them in a high-
humidity chamber.

¢ |ncubation and Data Collection:

o Incubate the inoculated plants or leaves in a growth chamber under high humidity and
controlled temperature.

o Monitor the development of necrotic lesions daily.

o Measure the diameter of the lesions at specific time points (e.g., 24, 48, 72 hours post-
inoculation) using calipers or a ruler.[9]

o Data Analysis:
o Calculate the average lesion size and standard deviation for each treatment group.

o Use appropriate statistical tests to compare the lesion sizes between the treatment and
control groups.

Signaling Pathways

The following diagrams illustrate the signaling pathways of systemin and the proposed
pathways for prosystemin.
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Caption: Systemin signaling pathway.
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Caption: Prosystemin processing and signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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